2-ethyl-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)butanamide

Specification

• CAS No.: 946217-34-1
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.438
• IUPAC Name: 2-ethyl-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]butanamide
• Standard InChI: InChI=1S/C20H24N4O2/c1-5-14(6-2)20(25)22-16-11-15(8-7-13(16)3)17-12-24-18(21-17)9-10-19(23-24)26-4/h7-12,14H,5-6H2,1-4H3,(H,22,25)
• Standard InChI Key: LHHLRVBBWBMFLV-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=C(C=CC(=C1)C2=CN3C(=N2)C=CC(=N3)OC)C

Introduction

2-ethyl-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)butanamide is an organic compound belonging to the class of amides. It features a complex molecular structure, including a carbonyl group linked to a nitrogen atom, and is classified as a heterocyclic compound due to the presence of the imidazo[1,2-b]pyridazine moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential biological activities and interactions with various molecular targets.

Key Characteristics

• Molecular Formula: The compound has been reported with two different molecular formulas: C$_{22}$H$_{26}$N$_{4}$O$_{2}$ and C$_{20}$H$_{24}$N$_{4}$O$_{2}$, indicating a possible discrepancy in the literature.

• Molecular Weight: Approximately 378.48 g/mol for the C$_{22}$H$_{26}$N$_{4}$O$_{2}$ formula, and 352.4 g/mol for the C$_{20}$H$_{24}$N$_{4}$O$_{2}$ formula.

• CAS Number: The CAS number for this compound is reported as 946382-22-5, although another source lists a similar compound with the CAS number 946217-34-1.

Synthesis Steps

• Starting Materials: The synthesis often begins with appropriate starting materials such as imidazo[1,2-b]pyridazine derivatives and phenylbutanamide precursors.

• Coupling Reactions: The process may involve coupling reactions to form the desired amide linkage.

• Purification: Final purification steps are essential to achieve high purity of the compound.

Biological Activities and Potential Applications

Research suggests that compounds with similar structures to 2-ethyl-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)butanamide may exhibit activity against specific kinases or receptors involved in cellular signaling pathways. This indicates potential therapeutic applications, particularly in areas where modulation of these pathways is beneficial.

Mechanism of Action

• Target Interactions: The compound may interact with specific molecular targets such as enzymes or receptors, modulating biochemical pathways and leading to various physiological responses.

• Potential Therapeutic Uses: Given its structural similarity to compounds known to interact with kinases or receptors, it may have applications in drug development for diseases related to these pathways.

Future Research Directions

• Biological Evaluation: In-depth biological evaluation to determine its efficacy and safety profile.

• Structural Optimization: Potential structural modifications to enhance its biological activity or reduce side effects.

• Mechanistic Studies: Detailed studies on its mechanism of action to understand how it interacts with molecular targets.